Cas no 55455-38-4 (2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide)

• Product Name: 2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide
• CAS No: 55455-38-4
• MF: C₆H₁₁BrN₄O₂
• MW: 251.081139802933
• CID: 378573
• PubChem ID: 44148171
• Update Time: 2025-04-19

2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide
• 2-(2-methyl-5-nitroimidazol-1-yl)ethanamine,hydrobromide
• 2-(5-nitro-1H-imidazol-1-yl)propan-1-amine hydrobromide (1:1)
• 55455-38-4
• EINECS 259-649-5
• DTXSID30204019

• Inchi： 1S/C6H10N4O2.BrH/c1-5-8-4-6(10(11)12)9(5)3-2-7;/h4H,2-3,7H2,1H3;1H
• InChI Key： UVONLDUYIPDZLK-UHFFFAOYSA-N
• SMILES： Br.[O-][N+](C1=CN=C(C)N1CCN)=O

Computed Properties

• Exact Mass: 250.00663
• Monoisotopic Mass: 250.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7A^2

Experimental Properties

• Boiling Point: 368.8°C at 760 mmHg
• Flash Point: 176.9°C
• PSA: 86.98